Cas no 1803819-50-2 (4-Iodo-2,5-dimethylpyridine)

• Product Name: 4-Iodo-2,5-dimethylpyridine
• CAS No: 1803819-50-2
• MF: C₇H₈IN
• MW: 233.049593925476
• CID: 4905010
• PubChem ID: 69280970
• Update Time: 2025-05-19

4-Iodo-2,5-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-iodo-2,5-dimethylpyridine
• 2,5-Dimethyl-4-iodopyridine
• 4-Iodo-2,5-dimethylpyridine

• Inchi： 1S/C7H8IN/c1-5-4-9-6(2)3-7(5)8/h3-4H,1-2H3
• InChI Key： GNBUIYQLKHMYJR-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=NC=C1C

Computed Properties

• Exact Mass: 232.97015g/mol
• Monoisotopic Mass: 232.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Iodo-2,5-dimethylpyridine

Introduction to 4-Iodo-2,5-dimethylpyridine (CAS No. 1803819-50-2)

4-Iodo-2,5-dimethylpyridine, identified by the Chemical Abstracts Service registry number CAS No. 1803819-50-2, is a significant intermediate in modern synthetic chemistry and pharmaceutical research. This compound, characterized by its iodo-substituted pyridine core with dimethyl groups at the 2- and 5-positions, has garnered considerable attention due to its versatile reactivity and utility in constructing complex molecular architectures.

The structural motif of 4-Iodo-2,5-dimethylpyridine makes it a valuable building block for the synthesis of various pharmacologically relevant molecules. The presence of the iodine atom at the 4-position facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Meanwhile, the methyl groups at the 2- and 5-positions provide steric and electronic influences that can modulate the reactivity and selectivity of subsequent transformations.

In recent years, 4-Iodo-2,5-dimethylpyridine has been extensively explored in the development of novel therapeutic agents. Its incorporation into heterocyclic frameworks has led to the discovery of compounds with potential applications in areas such as oncology, immunology, and central nervous system disorders. For instance, researchers have leveraged its reactivity to construct derivatives with inhibitory activity against specific enzymes or receptors implicated in disease pathways.

One notable application of 4-Iodo-2,5-dimethylpyridine is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By employing 4-Iodo-2,5-dimethylpyridine as a precursor, scientists have designed small-molecule inhibitors that target aberrant kinase activity. These efforts have resulted in several promising candidates that are currently undergoing preclinical evaluation.

Furthermore, the utility of 4-Iodo-2,5-dimethylpyridine extends beyond pharmaceuticals into materials science and agrochemicals. Its ability to serve as a cross-coupling partner in palladium-catalyzed reactions has been exploited to create advanced materials with unique electronic properties. Additionally, derivatives of this compound have shown promise as intermediates in the synthesis of crop protection agents.

The synthesis of 4-Iodo-2,5-dimethylpyridine typically involves halogenation strategies on a suitably substituted pyridine precursor. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Recent studies have also highlighted greener approaches to its synthesis, emphasizing sustainability in chemical manufacturing.

From a mechanistic standpoint, 4-Iodo-2,5-dimethylpyridine exhibits interesting reactivity patterns that are influenced by its substituent arrangement. The iodo group is highly electrophilic due to the electron-withdrawing nature of the pyridine ring and the methyl groups. This makes it an excellent substrate for transition metal-catalyzed reactions such as Suzuki-Miyaura and Heck couplings. Additionally, its stability under various reaction conditions allows for multiple functionalization steps without significant degradation.

In conclusion, 4-Iodo-2,5-dimethylpyridine (CAS No. 1803819-50-2) represents a cornerstone compound in synthetic chemistry with far-reaching implications across multiple disciplines. Its role in drug discovery continues to evolve with each new study published, underscoring its importance as a research tool and potential lead compound for future therapies.